N~1~-(5-chloro-2-methylphenyl)-N~2~-[4-chloro-3-(trifluoromethyl)phenyl]-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-[4-chloro-N-methylsulfonyl-3-(trifluoromethyl)anilino]acetamide
• InChI: InChI=1S/C17H15Cl2F3N2O3S/c1-10-3-4-11(18)7-15(10)23-16(25)9-24(28(2,26)27)12-5-6-14(19)13(8-12)17(20,21)22/h3-8H,9H2,1-2H3,(H,23,25)
• InChI Key: RARQXVAUIPDEII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CN(C2=CC(=C(C=C2)Cl)C(F)(F)F)S(=O)(=O)C
• Molecular Formula: C17H15Cl2F3N2O3S
• Molecular Weight: 455.3 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a sulfonyl group, an amide group, and multiple aromatic rings with chloro and trifluoromethyl substituents. It’s likely to be used in organic synthesis.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the amide bond and the introduction of the sulfonyl group. The aromatic rings could be formed or modified using various reactions, such as electrophilic aromatic substitution. The exact synthesis route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of the compound is characterized by its aromatic rings, which contribute to its stability, and its functional groups, which determine its reactivity. The presence of the chloro and trifluoromethyl groups on the aromatic rings could influence the compound’s electronic properties and thus its reactivity.

Chemical Reactions Analysis

The compound could undergo various chemical reactions, depending on the conditions. For example, the amide bond could be hydrolyzed under acidic or basic conditions. The aromatic rings could participate in electrophilic aromatic substitution reactions. The sulfonyl group could also be involved in reactions, such as sulfonation.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group could increase its polarity, affecting its solubility in different solvents. The aromatic rings could contribute to its stability and possibly its melting and boiling points.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if it’s used as a reagent in organic synthesis, its mechanism of action could involve the donation or acceptance of electrons in chemical reactions.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific information on its hazards, safe handling procedures, and emergency response guidelines.

Future Directions

The compound could have potential applications in various areas of chemistry, such as organic synthesis, medicinal chemistry, or material science. Future research could explore these possibilities and develop new methods for its synthesis and use.